Cas no 121255-00-3 (Spiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione,2',3'-dihydro-3,6',7'-trimethoxy- (9CI))

• Product Name: Spiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione,2',3'-dihydro-3,6',7'-trimethoxy- (9CI)
• CAS No: 121255-00-3
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 141937
• Update Time: 2024-03-06

Spiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione,2',3'-dihydro-3,6',7'-trimethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione,2',3'-dihydro-3,6',7'-trimethoxy- (9CI)
• (+)-Limalongine
• Acutumine,9-dechloro-12-demethoxy-1-demethyl-11-deoxy-13-methoxy-, (10x,15x,16x)-
• Limalongine
• Spiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione, 2',3'-dihydro-3,6',7'-trimethoxy- (9CI)

• Inchi： 1S/C18H23NO5/c1-22-12-4-5-16(14(12)21)6-7-18-15(24-3)13(23-2)11(20)10-17(16,18)8-9-19-18/h4,19H,5-10H2,1-3H3
• InChI Key： YTYROCNIOIJAQT-UHFFFAOYSA-N
• SMILES： COC1C(=O)C2(C34C(C(OC)=C(OC)C(=O)C3)(NCC4)CC2)CC=1

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• XLogP3: 0.403

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 597.9±50.0 °C(Predicted)
• PSA: 52.54
• pka: 7.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Acutumine and related alkaloids Acutumine and related alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Acutumine and related alkaloids